![molecular formula C24H28N6O B1255000 3-[[(1,3-dimethyl-4-pyrazolyl)methyl-methylamino]methyl]-N-methyl-N-(phenylmethyl)-2-imidazo[1,2-a]pyridinecarboxamide](/img/structure/B1255000.png)
3-[[(1,3-dimethyl-4-pyrazolyl)methyl-methylamino]methyl]-N-methyl-N-(phenylmethyl)-2-imidazo[1,2-a]pyridinecarboxamide
Overview
Description
3-[[(1,3-dimethyl-4-pyrazolyl)methyl-methylamino]methyl]-N-methyl-N-(phenylmethyl)-2-imidazo[1,2-a]pyridinecarboxamide is an imidazopyridine.
Scientific Research Applications
Antituberculotic Activity
Compounds structurally related to 3-[[1,3-dimethyl-4-pyrazolyl)methyl-methylamino]methyl]-N-methyl-N-(phenylmethyl)-2-imidazo[1,2-a]pyridinecarboxamide have been investigated for their potential antituberculotic activity. In a study, various derivatives of imidazo[4,5-b]pyridine, which share a similar structural motif, were synthesized and tested for their efficacy against tuberculosis (Bukowski & Janowiec, 1996).
Antiulcer Properties
Some imidazo[1,2-a]pyridines and related structures have demonstrated notable antiulcer properties. A study identified compounds within this class that exhibited a combination of antisecretory and cytoprotective activity in animal models, making them potential candidates for the treatment of ulcerative conditions (Kaminski et al., 1987).
Fluorescent Properties
Research has shown that derivatives of lumazine, which bear resemblance to the queried compound in their chemical structure, exhibit high fluorescence. This suggests potential applications in fields requiring fluorescent compounds, such as in biological imaging or sensor development (Abou‐Hadeed & Pfleiderer, 2002).
Cytotoxic Activity
Compounds structurally similar to 3-[[1,3-dimethyl-4-pyrazolyl)methyl-methylamino]methyl]-N-methyl-N-(phenylmethyl)-2-imidazo[1,2-a]pyridinecarboxamide have been studied for their cytotoxic properties. For example, carboxamide derivatives of benzo[b][1,6]naphthyridines showed potent cytotoxic effects against various cancer cell lines (Deady et al., 2003).
DNA Binding and Gene Expression Control
N-Methyl imidazole and pyrrole-containing polyamides, which are structurally related to the query compound, have been explored for their ability to target specific DNA sequences. This suggests potential applications in gene expression control and cancer treatment (Chavda et al., 2010).
properties
Molecular Formula |
C24H28N6O |
|---|---|
Molecular Weight |
416.5 g/mol |
IUPAC Name |
N-benzyl-3-[[(1,3-dimethylpyrazol-4-yl)methyl-methylamino]methyl]-N-methylimidazo[1,2-a]pyridine-2-carboxamide |
InChI |
InChI=1S/C24H28N6O/c1-18-20(16-29(4)26-18)15-27(2)17-21-23(25-22-12-8-9-13-30(21)22)24(31)28(3)14-19-10-6-5-7-11-19/h5-13,16H,14-15,17H2,1-4H3 |
InChI Key |
ZHKFHBPIDOGDMG-UHFFFAOYSA-N |
SMILES |
CC1=NN(C=C1CN(C)CC2=C(N=C3N2C=CC=C3)C(=O)N(C)CC4=CC=CC=C4)C |
Canonical SMILES |
CC1=NN(C=C1CN(C)CC2=C(N=C3N2C=CC=C3)C(=O)N(C)CC4=CC=CC=C4)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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